Cas no 93426-89-2 (b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)-)
93426-89-2 structure
Product Name:b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)-
CAS No:93426-89-2
MF:C13H23FO10
MW:358.314129114151
CID:809283
PubChem ID:125020
Update Time:2025-04-19
b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)-
- methyl O-(3-deoxy-3-fluorogalactopyranosyl)(1-6)galactopyranoside
- Methyl 6-O-(3-deoxy-3-fluorohexopyranosyl)hexopyranoside
- Med-fgal-gal
- 93426-89-2
- DTXSID90918443
-
- Inchi: 1S/C13H23FO10/c1-21-12-11(20)10(19)8(17)5(24-12)3-22-13-9(18)6(14)7(16)4(2-15)23-13/h4-13,15-20H,2-3H2,1H3/t4-,5-,6+,7+,8+,9-,10+,11-,12-,13-/m1/s1
- InChI Key: NJFLCQBZFZJEIT-BHMAHVOGSA-N
- SMILES: F[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](OC)O1)O)O)O)O
Computed Properties
- Exact Mass: 358.12752509g/mol
- Monoisotopic Mass: 358.12752509g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 158Ų
b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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